Cas no 128397-09-1 (Benzo[3,4]-18-norandrosta-3,5,15-triene-3(2'H)-carboxylicacid,3',4',5',6'-tetrahydro-3'-hydroxy-15-(hydroxymethyl)-3',4',9,14,17,17-hexamethyl-,(3b,3'a,4b,4'a,8a,9b,10a,13a,14b)-)

• Product Name: Benzo[3,4]-18-norandrosta-3,5,15-triene-3(2'H)-carboxylicacid,3',4',5',6'-tetrahydro-3'-hydroxy-15-(hydroxymethyl)-3',4',9,14,17,17-hexamethyl-,(3b,3'a,4b,4'a,8a,9b,10a,13a,14b)-
• CAS No: 128397-09-1
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 188047
• PubChem ID: 14605533
• Update Time: 2025-04-19

Benzo[3,4]-18-norandrosta-3,5,15-triene-3(2'H)-carboxylicacid,3',4',5',6'-tetrahydro-3'-hydroxy-15-(hydroxymethyl)-3',4',9,14,17,17-hexamethyl-,(3b,3'a,4b,4'a,8a,9b,10a,13a,14b)- Chemical and Physical Properties

Names and Identifiers

• Benzo[3,4]-18-norandrosta-3,5,15-triene-3(2'H)-carboxylicacid,3',4',5',6'-tetrahydro-3'-hydroxy-15-(hydroxymethyl)-3',4',9,14,17,17-hexamethyl-,(3b,3'a,4b,4'a,8a,9b,10a,13a,14b)-
• Benzo[3,4]-18-norandrosta-3,5,15-triene-3(2'H)-carboxylicacid,3',4',5',6'-tetrahydro-3'-hydrox...
• Benzo[3,4]-18-norandrosta-3,5,15-triene-3(2'H)-carboxylicacid,3',4',5',6'-tetrahydro-3'-hydroxy-15-(hydroxymethyl)-3',4',9,14
• Hyptadienic acid
• (+)-Hyptadienic acid
• A(1)-Norursa-2,12-dien-28-oicacid, 19-hydroxy-2-(hydroxymethyl)-
• Coleonolic acid
• [ "Coleonolic acid" ]
• hyptasienic acid
• FS-10285
• Benzo[3,4]-18-norandrosta-3,5,15-triene-3(2'H)-carboxylic acid, 3',4',5',6'-tetrahydro-3'-hydroxy-15-(hydroxymethyl)-3',4',9,14,17,17-hexamethyl-, (3beta,3'alpha,4beta,4'alpha,8alpha,9beta,10alpha,13alpha,14beta)-
• A(1)-Norursa-2,12-dien-28-oic acid, 19-hydroxy-2-(hydroxymethyl)-; (+)-Hyptadienic acid; Coleonolic acid
• (3aS,5aR,5bS,7aS,10R,11R,11aS,13aS,13bS)-11-hydroxy-1-(hydroxymethyl)-3,3,5a,5b,10,11,13b-heptamethyl-4,5,6,7,8,9,10,11a,13,13a-decahydro-3aH-cyclopenta[a]chrysene-7a-carboxylic acid
• 128397-09-1
• CS-0024468
• DTXSID701316623
• CHEMBL1164447
• HY-N4024
• AKOS026674266
• DA-62444
• (3AS,5AR,5BS,7AS,10R,11R,11AS,13AS,13BS)-11-HYDROXY-1-(HYDROXYMETHYL)-3,3,5A,5B,10,11,13B-HEPTAMETHYL-3AH,4H,5H,6H,7H,8H,9H,10H,11AH,13H,13AH-CYCLOPENTA[A]CHRYSENE-7A-CARBOXYLIC ACID

• Inchi： 1S/C30H46O4/c1-18-10-13-30(24(32)33)15-14-26(4)20(23(30)29(18,7)34)8-9-22-27(26,5)12-11-21-25(2,3)16-19(17-31)28(21,22)6/h8,16,18,21-23,31,34H,9-15,17H2,1-7H3,(H,32,33)/t18-,21+,22+,23-,26-,27-,28+,29-,30+/m1/s1
• InChI Key： YFLYOZWZPSYMPX-DCLYBNOZSA-N
• SMILES： O[C@]1(C)[C@H](C)CC[C@]2(C(=O)O)CC[C@]3(C)C(=CC[C@@H]4[C@@]5(C)C(CO)=CC(C)(C)[C@@H]5CC[C@]43C)[C@@H]21

Computed Properties

• Exact Mass: 470.33960994g/mol
• Monoisotopic Mass: 470.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 978
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 247.2±9.0 °C at 760 mmHg
• Flash Point: 154.1±9.6 °C
• PSA: 77.76000
• LogP: 5.98200
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Benzo[3,4]-18-norandrosta-3,5,15-triene-3(2'H)-carboxylicacid,3',4',5',6'-tetrahydro-3'-hydroxy-15-(hydroxymethyl)-3',4',9,14,17,17-hexamethyl-,(3b,3'a,4b,4'a,8a,9b,10a,13a,14b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids